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Compound of Interest

Compound Name: 3,5-Dichloropyridazine

Cat. No.: B104411

Technical Support Center: 3,5-
Dichloropyridazine

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 3,5-Dichloropyridazine.

Frequently Asked Questions (FAQSs)

Q1: What is 3,5-Dichloropyridazine and what are its primary hazards?

3,5-Dichloropyridazine is a heterocyclic compound commonly used as a building block in the
synthesis of pharmaceuticals and agrochemicals.[1] Its main hazards include being harmful if
swallowed, causing skin irritation, and causing serious eye irritation.[2] It may also cause
respiratory irritation.[2]

Q2: What personal protective equipment (PPE) should | wear when handling 3,5-
Dichloropyridazine?

It is mandatory to use a comprehensive array of PPE to prevent exposure. This includes
chemical-resistant gloves (nitrile is recommended), safety glasses with side-shields or chemical
safety goggles, and a laboratory coat.[3] If there is a risk of dust generation or if ventilation is
inadequate, an N95 dust mask or a NIOSH/MSHA-approved respirator should be used.[3]

Q3: What are the proper storage conditions for 3,5-Dichloropyridazine?
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3,5-Dichloropyridazine should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[3] Several suppliers recommend storage at room temperature, while others
specify refrigeration at 2-8°C.[4][5] For solutions, storage at -20°C for up to one month or -80°C
for up to six months is recommended to maintain integrity.[3] It should be kept away from
incompatible substances such as strong oxidizing agents, bases, and amines.[3][6]

Q4: What should | do in case of accidental exposure to 3,5-Dichloropyridazine?
Immediate and appropriate first aid is crucial.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Remove all contaminated clothing and flush the skin with plenty of soap and
water for at least 15 minutes.[3][7] If irritation develops or persists, get medical aid.[3]

 Inhalation: Move the individual to fresh air immediately.[3] If they are not breathing, give
artificial respiration. If breathing is difficult, administer oxygen. Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Get immediate medical aid.[3]

Q5: What does a change in color of my 3,5-Dichloropyridazine sample indicate?

While the provided search results do not explicitly detail the meaning of a color change for 3,5-
Dichloropyridazine, a change in appearance of a chemical, such as from a white or light
yellow solid to a darker color, often suggests degradation or the presence of impurities. It is
recommended to assess the purity of the material before use in a reaction. If significant
degradation is suspected, the compound should be disposed of according to hazardous waste
regulations.

Troubleshooting Guides
Spill Response

Issue: | have spilled 3,5-Dichloropyridazine in the lab.
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Solution: The response to a spill depends on its size and the immediate hazards.
o Small Spill (Solid):
o Alert personnel in the immediate area.

o Wear appropriate PPE, including gloves, safety goggles, and a lab coat. If the material is
dusty, wear respiratory protection.

o Gently sweep up the solid material, avoiding dust generation, and place it into a suitable,
labeled container for hazardous waste disposal.[6]

o Clean the spill area with soap and water.[8]
e Small Spill (in Solution):

o Alert personnel in the immediate area.

o Wear appropriate PPE.

o Contain the spill with an absorbent material (e.qg., spill pillows or absorbent pads), working
from the outside in to prevent spreading.[8]

o Once the liquid is absorbed, collect the absorbent material using non-sparking tools and
place it in a sealed, labeled container for hazardous waste.[8]

o Clean the spill area with soap and water.[8]

e Large Spill:

o

Immediately alert everyone in the vicinity and evacuate the area.

[¢]

If the spill involves volatile or flammable solvents, eliminate all ignition sources.

[¢]

From a safe location, contact your institution's emergency response team or
environmental health and safety office.

[¢]

Do not attempt to clean up a large spill without proper training and equipment.
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Data Presentation

husical and Chemical :

Property Value

CAS Number 1837-55-4

Molecular Formula CaH2CI2N2

Molecular Weight 148.98 g/mol

Appearance Yellow to dark orange solid[5]
Melting Point 60.0 to 64.0 °C

Boiling Point 280.8 £ 20.0 °C (Predicted)

N Sparingly soluble in DMSO, slightly soluble in
Solubility
Methanol

Safety and Hazard Information

Hazard

. GHS Pictogram Signal Word Hazard Statements
Identification

H302: Harmful if

Acute Toxicity, Oral swallowed. H315:
(Category 4), Skin ) Causes skin irritation.
o GHSO07 (Exclamation ] )
Irritation, Eye Mark) Warning H319: Causes serious
ar
Irritation, Respiratory eye irritation. H335:
Irritation May cause respiratory

irritation.[2]

Experimental Protocols
Detailed Methodology for Suzuki-Miyaura Coupling of
3,5-Dichloropyridazine

This protocol describes a representative Suzuki-Miyaura cross-coupling reaction, a common
application for 3,5-Dichloropyridazine in medicinal chemistry and materials science.
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Objective: To synthesize a 3-aryl-5-chloropyridazine derivative via a site-selective Suzuki-
Miyaura coupling reaction.

Materials:

« 3,5-Dichloropyridazine

 Arylboronic acid

o Palladium catalyst (e.g., Pd(PPhs)4 or PdCIlz(dppf))
e Base (e.g., K2COs, Cs2CO03)

¢ Anhydrous solvent (e.g., Toluene, Dioxane, DMF)

o Degassed water (if using an aqueous base solution)

o Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask,
condenser)

» Magnetic stirrer and heating mantle
o Nitrogen or Argon gas supply
Procedure:

o Reaction Setup:

o To a dry Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 3,5-
Dichloropyridazine (1.0 eq.), the arylboronic acid (1.1-1.5 eq.), the palladium catalyst
(0.01-0.05 eq.), and the base (2.0-3.0 eq.).

e Solvent Addition:

o Add the anhydrous solvent to the flask via syringe. If using an aqueous base solution, add
the organic solvent first, followed by the degassed aqueous base solution.

e Reaction Conditions:
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o Stir the reaction mixture at the desired temperature (typically ranging from room
temperature to reflux, e.g., 80-100 °C) and monitor the progress by a suitable analytical
technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS). The choice of ligand can influence the site-selectivity of the
reaction.[6]

o Work-up:
o Upon completion, cool the reaction mixture to room temperature.

o Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

o Separate the organic layer, dry it over anhydrous sodium sulfate or magnesium sulfate,
and filter.

 Purification:
o Concentrate the filtrate under reduced pressure to obtain the crude product.

o Purify the crude product by flash column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the
desired 3-aryl-5-chloropyridazine.

Visualizations
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Safe Handling and Storage Workflow for 3,5-Dichloropyridazine
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Caption: Workflow for the safe handling and storage of 3,5-Dichloropyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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